Cas no 5333-86-8 (Ethyl benzimidate hydrochloride)

Ethyl benzimidate hydrochloride Properties

Names and Identifiers

• Ethyl benzimidate hydrochloride
• ethyl benzenecarboximidate,hydrochloride
• Benzimidic acid ethyl esterhydrochloride
• Benzenecarboximidicacid, ethyl ester, hydrochloride (9CI)
• Benzimidic acid, ethyl ester, hydrochloride(6CI,8CI)
• Benzimidoyl ethyl ether hydrochloride
• Ethyl iminobenzoatehydrochloride
• Ethyl benzenecarboximidatehydrochloride
• Benzimidic acid ethyl ester HCl
• Benzenecarboximidic acid, ethyl ester, hydrochloride
• Ethylbenzimidate hydrochloride
• ethyl benzenecarboximidate hydrochloride
• Ethyl benzimidate HCl
• Ethyl iminobenzoate hydrochloride
• Ethyl benzylimidate hydrochloride
• Benzimido ethyl ether hydrochloride
• Benzenecarboximidic acid, ethyl ester, hydrochloride (1:1)
• Ethyl benzimidate, HCl
• Benzimidic acid,
• EINECS 226-248-1
• MODZVIMSNXSQIH-UHFFFAOYSA-N
• ethyl benzenecarboximidate;hydrochloride
• FT-0626164
• benzimidic acid ethyl ester hydrochloride
• SWZ9GU8WBL
• Benzimidic acid ethyl ester
• Benzimidic acid, hydrochloride
• Benzimidic acid, ethyl ester, hydrochloride
• benzenecarboximidic acid ethyl ester hydrochloride
• 5333-86-8
• CS-0132939
• NSC2354
• SCHEMBL336974
• NSC 2354
• AKOS009157274
• SY060984
• MFCD00043246
• Benzenecarboximidic acid, hydrochloride
• EN300-49167
• Ethyl benzimidate hydrochloride, >=97.0% (AT)
• NSC-2354
• A829521
• DTXSID4063791
• 97.0% (AT)
• DTXCID8041404
• +Expand

• MDL： MFCD00043246
• InChIKey： MODZVIMSNXSQIH-KVVVOXFISA-N
• Inchi： 1S/C9H11NO.ClH/c1-2-11-9(10)8-6-4-3-5-7-8;/h3-7,10H,2H2,1H3;1H/b10-9-;
• SMILES： Cl[H].O(C([H])([H])C([H])([H])[H])/C(/C1C([H])=C([H])C([H])=C([H])C=1[H])=N\[H]
• BRN： 3697589

Computed Properties

• Exact Mass: 185.06100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 185.061
• Heavy Atom Count: 12
• Complexity: 128
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 33.1

Experimental Properties

• LogP: 2.95020
• PSA: 33.08000
• Refractive Index: 1.502
• Water Partition Coefficient: Soluble in water.
• Boiling Point: 192.9 °C at 760 mmHg
• Melting Point: ~125 °C (dec.)
• Flash Point: 70.5 °C
• Color/Form: Not determined
• Solubility: Not determined.
• Sensitiveness: Hygroscopic
• Density: 0.98

Ethyl benzimidate hydrochloride Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26
• Safety Instruction： S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes
• FLUKA BRAND F CODES：9-21

Ethyl benzimidate hydrochloride Customs Data

• HS CODE：2925290090
• Customs Data：

  China Customs Code:

  2925290090

  Overview:

  2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%